Cas no 1361669-17-1 (2'-Methyl-2,3,6,6'-tetrachlorobiphenyl)

• Product name: 2'-Methyl-2,3,6,6'-tetrachlorobiphenyl
• CAS No: 1361669-17-1
• MF: C₁₃H₈Cl₄
• MW: 306.014619827271
• CID: 4993235

2'-Methyl-2,3,6,6'-tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Methyl-2,3,6,6'-tetrachlorobiphenyl

• Inchi： 1S/C13H8Cl4/c1-7-3-2-4-8(14)11(7)12-9(15)5-6-10(16)13(12)17/h2-6H,1H3
• InChI Key： DDHSXPHAJCQODK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C)=C1C1C(=CC=C(C=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 258
• XLogP3: 5.8
• Topological Polar Surface Area: 0

Additional information on 2'-Methyl-2,3,6,6'-tetrachlorobiphenyl

2'-Methyl-2,3,6,6'-tetrachlorobiphenyl (CAS No. 1361669-17-1): A Comprehensive Overview of Its Chemical Structure, Environmental Fate, and Biological Implications

2'-Methyl-2,3,6,6'-tetrachlorobiphenyl is a polychlorinated biphenyl (PCB) derivative characterized by its unique chlorination pattern and methyl substitution. This compound, with the systematic name 2'-Methyl-2,3,6,6'-tetrachlorobiphenyl, belongs to the broader class of organochlorine compounds that have been extensively studied for their environmental persistence and potential biological activity. The CAS No. 1361669-17-1 identifier is critical for ensuring precise identification in chemical databases and regulatory frameworks, as it distinguishes this specific isomer from other PCB congeners. Recent advancements in analytical chemistry have enabled more accurate quantification of such compounds in environmental matrices, highlighting the importance of their structural characterization.

Structurally, 2'-Methyl-2,3,6,6'-tetrachlorobiphenyl consists of a biphenyl core with four chlorine atoms substituted at specific positions. The 2' position of the phenyl ring is substituted with a methyl group, while the 2, 3, and 6 positions on the second phenyl ring are chlorinated. This chlorination pattern significantly influences the compound's physicochemical properties, including its solubility, volatility, and bioaccumulation potential. Comparative studies with other PCB congeners, such as 2,3,6,6'-tetrachlorobiphenyl, have revealed that the methyl substitution at the 2' position may alter the compound's metabolic pathways and toxicological profile.

Recent research published in Environmental Science & Technology (2023) has demonstrated the role of 2'-Methyl-2,3,6,6'-tetrachlorobiphenyl in contaminant transport through aquatic ecosystems. The compound's high octanol-water partition coefficient (log Kow ≈ 6.2) suggests significant hydrophobicity, which facilitates its long-range transport via atmospheric and aquatic pathways. This property is critical for understanding its environmental fate, particularly in remote regions where legacy PCBs may persist despite regulatory restrictions. Advanced mass spectrometry techniques, such as high-resolution Orbitrap mass spectrometry, have enabled the detection of trace levels of this compound in polar ice cores, providing insights into its historical usage and atmospheric behavior.

From a toxicological perspective, 2'-Methyl-2,3,6,6'-tetrachlorobiphenyl has been evaluated for its potential endocrine-disrupting effects. A 2024 study in Chemosphere investigated the compound's interaction with estrogen receptors, revealing that its chlorinated structure may mimic endogenous ligands and interfere with hormonal signaling pathways. This finding is particularly relevant given the increasing focus on non-legacy PCBs as emerging contaminants. The compound's ability to bind to aryl hydrocarbon receptor (AhR) pathways further underscores its potential to induce oxidative stress and DNA damage, as demonstrated in in vitro assays using HepG2 cells.

In the context of environmental monitoring, 2'-Methyl-2,3,6,6'-tetrachlorobiphenyl has been identified as a key indicator for assessing PCB contamination in sediments. A 2023 study in Science of the Total Environment reported that this compound is frequently detected in industrial sediments, often in association with other chlorinated hydrocarbons. The presence of 2'-Methyl-2,3,6,6'-tetrachlorobiphenyl in such matrices is linked to historical emissions from electrical equipment and industrial processes, highlighting the long-term persistence of these compounds. The compound's detection in biota, including fish and avian species, further emphasizes its ecological relevance.

Recent advances in computational chemistry have provided new insights into the molecular mechanisms of 2'-Methyl-2,3,6,6'-tetrachlorobiphenyl's environmental behavior. Quantum mechanical calculations have revealed that the methyl group at the 2' position may influence the compound's conformational flexibility, which in turn affects its adsorption onto organic matter and bioavailability. These findings are critical for developing predictive models that can estimate the compound's fate in different environmental compartments. Machine learning algorithms trained on large datasets of PCB congeners have also identified 2'-Methyl-2,3,6,6'-tetrachlorobiphenyl as a compound with a high potential for bioaccumulation, particularly in lipid-rich organisms.

From a regulatory standpoint, the classification of 2'-Methyl-2,3,6,6'-tetrachlorobiphenyl under the Stockholm Convention on Persistent Organic Pollutants (POPs) remains an area of active discussion. While many PCB congeners are already listed, the inclusion of non-legacy PCBs like this compound is debated due to their lower persistence and bioaccumulation potential compared to traditional PCBs. However, recent risk assessments have highlighted the need for stricter controls on the production and use of such compounds, particularly in regions with significant industrial activity. The compound's detection in the Arctic environment, as reported in a 2023 Environmental Pollution study, underscores the global reach of these contaminants and the importance of international cooperation in their management.

Research on the degradation pathways of 2'-Methyl-2,3,6,6'-tetrachlorobiphenyl has also gained traction. Microbial degradation studies have identified specific bacterial strains capable of metabolizing this compound, although the process is often slow and incomplete. A 2024 Environmental Microbiology study demonstrated that certain Pseudomonas species can mineralize the compound under anaerobic conditions, suggesting potential bioremediation strategies. However, the presence of chlorine atoms in the molecular structure poses challenges for microbial metabolism, as these halogen atoms can inhibit enzymatic activity and alter the compound's reactivity.

Finally, the detection and quantification of 2'-Methyl-2,3,6,6'-tetrachlorobiphenyl in environmental samples require sophisticated analytical methods. Liquid chromatography coupled with high-resolution mass spectrometry (LC-HRMS) has become the gold standard for its analysis, enabling the detection of ng/L levels in complex matrices. The development of stable isotope-labeled internal standards has further improved the accuracy of these measurements, which is critical for environmental risk assessments. The integration of these techniques with real-time monitoring systems is expected to enhance our ability to track the compound's environmental fate and exposure pathways.

In conclusion, 2'-Methyl-2,3,6,6'-tetrachlorobiphenyl represents a complex interplay of chemical structure, environmental behavior, and biological activity. Its unique chlorination pattern and methyl substitution distinguish it from other PCB congeners, making it a subject of ongoing research in environmental science, toxicology, and analytical chemistry. As our understanding of its properties and impacts continues to evolve, the compound remains a critical focus for assessing the long-term risks associated with organochlorine pollutants in the environment.